2-Bromo-5-formylthiazole
Cat. No. B057339
M. Wt: 192.04 g/mol
InChI Key: DJUWIZUEHXRECB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08536209B2
Procedure details
In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of commercially available 2-bromo-thiazole-5-carbaldehyde (1.80 g, 9.37 mmol) in CH2Cl2 (70.0 mL) was treated at 0° C. with trimethylaluminum (46.0 mL of a 1M solution in heptane, 46 mmol). The reaction mixture was then stirred at 0° C. for 45 min. CH2Cl2 (100.0 mL) followed by sat. aq. NH4Cl (100 mL) was then added. The mixture was then treated with 1N HCl (50 mL) and the aq. layer was extracted with CH2Cl2 (150 mL). The combined org. extracts were dried over MgSO4, filtered, and the solvents were removed under reduced pressure to give the title compound as a yellow oil. TLC:rf (1:2 hept-EA)=0.40. LC-MS-conditions 02: tR=0.70 min; [M+AcCN+H]+=249.17.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Identifiers
|
REACTION_CXSMILES
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N#N.[Br:3][C:4]1[S:5][C:6]([CH:9]=[O:10])=[CH:7][N:8]=1.[CH3:11][Al](C)C.[NH4+].[Cl-].Cl>C(Cl)Cl.CCCCCCC>[Br:3][C:4]1[S:5][C:6]([CH:9]([OH:10])[CH3:11])=[CH:7][N:8]=1 |f:3.4|
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Inputs
Step One
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
N#N
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Step Two
|
Name
|
|
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Quantity
|
1.8 g
|
|
Type
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reactant
|
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Smiles
|
BrC=1SC(=CN1)C=O
|
|
Name
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
C[Al](C)C
|
[Compound]
|
Name
|
solution
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
|
|
Name
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Quantity
|
70 mL
|
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Type
|
solvent
|
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Smiles
|
C(Cl)Cl
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
CCCCCCC
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Step Three
|
Name
|
|
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Quantity
|
100 mL
|
|
Type
|
reactant
|
|
Smiles
|
[NH4+].[Cl-]
|
Step Four
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Step Five
|
Name
|
|
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Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
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Setpoint
|
0 °C
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Stirring
|
Type
|
CUSTOM
|
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Details
|
The reaction mixture was then stirred at 0° C. for 45 min
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was then added
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the aq. layer was extracted with CH2Cl2 (150 mL)
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DRY_WITH_MATERIAL
|
Type
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DRY_WITH_MATERIAL
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|
Details
|
extracts were dried over MgSO4
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FILTRATION
|
Type
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FILTRATION
|
|
Details
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filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solvents were removed under reduced pressure
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Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
